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N-(9-Fluorenylmethoxycarbonyl) Doxorubicin N-(9-Fluorenylmethoxycarbonyl) Doxorubicin
Brand Name: Vulcanchem
CAS No.: 136582-53-1
VCID: VC0128447
InChI: InChI=1S/C42H39NO13/c1-19-36(46)27(43-41(51)54-18-26-22-10-5-3-8-20(22)21-9-4-6-11-23(21)26)14-31(55-19)56-29-16-42(52,30(45)17-44)15-25-33(29)40(50)35-34(38(25)48)37(47)24-12-7-13-28(53-2)32(24)39(35)49/h3-13,19,26-27,29,31,36,44,46,48,50,52H,14-18H2,1-2H3,(H,43,51)/t19-,27-,29-,31+,36+,42-/m0/s1
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NC(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O
Molecular Formula: C42H39NO13
Molecular Weight: 765.768

N-(9-Fluorenylmethoxycarbonyl) Doxorubicin

CAS No.: 136582-53-1

Reference Standards

VCID: VC0128447

Molecular Formula: C42H39NO13

Molecular Weight: 765.768

N-(9-Fluorenylmethoxycarbonyl) Doxorubicin - 136582-53-1

CAS No. 136582-53-1
Product Name N-(9-Fluorenylmethoxycarbonyl) Doxorubicin
Molecular Formula C42H39NO13
Molecular Weight 765.768
IUPAC Name 9H-fluoren-9-ylmethyl N-[(2S,3S,4S,6S)-3-hydroxy-2-methyl-6-[[(1S,3S)-3,5,12-trihydroxy-3-(2-hydroxyacetyl)-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]oxan-4-yl]carbamate
Standard InChI InChI=1S/C42H39NO13/c1-19-36(46)27(43-41(51)54-18-26-22-10-5-3-8-20(22)21-9-4-6-11-23(21)26)14-31(55-19)56-29-16-42(52,30(45)17-44)15-25-33(29)40(50)35-34(38(25)48)37(47)24-12-7-13-28(53-2)32(24)39(35)49/h3-13,19,26-27,29,31,36,44,46,48,50,52H,14-18H2,1-2H3,(H,43,51)/t19-,27-,29-,31+,36+,42-/m0/s1
Standard InChIKey RDYXRPGVNWOQLW-YRKJKFEBSA-N
SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)NC(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O
Synonyms (8S,10S)-7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(2-hydroxyacetyl)-1-methoxy-10-[[2,3,6-trideoxy-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-α-L-lyxo-hexopyranosyl]oxy]-5,12-naphthacenedione
PubChem Compound 71316786
Last Modified Nov 11 2021
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